Cas no 100442-40-8 (5-methyl-4-[2-[(5-methyl-1h-imidazol-4-yl)methylsulfanyl]ethylsulfanylmethyl]-1h-imidazole)

5-methyl-4-[2-[(5-methyl-1h-imidazol-4-yl)methylsulfanyl]ethylsulfanylmethyl]-1h-imidazole structure
100442-40-8 structure
Product Name:5-methyl-4-[2-[(5-methyl-1h-imidazol-4-yl)methylsulfanyl]ethylsulfanylmethyl]-1h-imidazole
CAS No:100442-40-8
MF:C12H18N4S2
MW:282.428119182587
CID:1127935
PubChem ID:13558744
Update Time:2025-04-20

5-methyl-4-[2-[(5-methyl-1h-imidazol-4-yl)methylsulfanyl]ethylsulfanylmethyl]-1h-imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-4-[2-[(5-methyl-1h-imidazol-4-yl)methylsulfanyl]ethylsulfanylmethyl]-1h-imidazole
    • 100442-40-8
    • 4,4'-[Ethane-1,2-diylbis(sulfanediylmethylene)]bis(5-methyl-1H-imidazole)
    • DTXSID70543833
    • Inchi: 1S/C12H18N4S2/c1-9-11(15-7-13-9)5-17-3-4-18-6-12-10(2)14-8-16-12/h7-8H,3-6H2,1-2H3,(H,13,15)(H,14,16)
    • InChI Key: YYECZKSABQIMFU-UHFFFAOYSA-N
    • SMILES: S(CCSCC1=C(C)NC=N1)CC1=C(C)NC=N1

Computed Properties

  • Exact Mass: 282.09754
  • Monoisotopic Mass: 282.09728894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 57.36
  • LogP: 2.91620

5-methyl-4-[2-[(5-methyl-1h-imidazol-4-yl)methylsulfanyl]ethylsulfanylmethyl]-1h-imidazole Related Literature

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